Cas no 1403763-30-3 (N-methyl-N-[(3R)-oxolan-3-yl]azetidin-3-amine dihydrochloride)

• Product Name: N-methyl-N-[(3R)-oxolan-3-yl]azetidin-3-amine dihydrochloride
• CAS No: 1403763-30-3
• MF: C₈H₁₈Cl₂N₂O
• MW: 229.147320270538
• MDL: MFCD23106354
• CID: 4594512
• PubChem ID: 72208039
• Update Time: 2025-10-29

N-methyl-N-[(3R)-oxolan-3-yl]azetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-N-Methyl-N-(tetrahydrofuran-3-yl)-azetidin-3-amine dihydrochloride
• N-methyl-N-[(3R)-oxolan-3-yl]azetidin-3-amine dihydrochloride
• (R)-N-Methyl-N-(tetrahydrofuran-3-yl)azetidin-3-amine 2HCl
• PB37716
• SB10697
• (R)-N-methyl-N-(tetrahydrofuran-3-yl)azetidin-3-amine dihydrochloride
• MFCD23106354
• CS-0048796
• (R)-N-Methyl-N-(tetrahydrofuran-3-yl)-azetidin-3-aminedihydrochloride
• 1403763-30-3
• AKOS025403600
• P13782
• AS-51871
• N-methyl-N-[(3R)-oxolan-3-yl]azetidin-3-amine;dihydrochloride

• MDL： MFCD23106354
• Inchi： 1S/C8H16N2O.2ClH/c1-10(8-4-9-5-8)7-2-3-11-6-7;;/h7-9H,2-6H2,1H3;2*1H/t7-;;/m1../s1
• InChI Key： UWSMFNFSSFRRBA-XCUBXKJBSA-N
• SMILES： Cl.Cl.O1CC[C@H](C1)N(C)C1CNC1

Computed Properties

• Exact Mass: 228.0796186 g/mol
• Monoisotopic Mass: 228.0796186 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5
• Molecular Weight: 229.14

N-methyl-N-[(3R)-oxolan-3-yl]azetidin-3-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-methyl-N-[(3R)-oxolan-3-yl]azetidin-3-amine dihydrochloride

N-Methyl-N-[(3R)-Oxolan-3-yl]Azetidin-3-Amine Dihydrochloride: A Comprehensive Overview

N-Methyl-N-[(3R)-Oxolan-3-yl]Azetidin-3-Amine Dihydrochloride, with the CAS number 1403763-30-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of an azetidine ring, a four-membered cyclic amine, which is substituted with a methyl group and an oxolane (tetrahydrofuran) moiety at the 3-position. The stereochemistry at the oxolane ring is specified as (R), indicating a specific configuration that may influence the compound's biological activity.

The synthesis of this compound involves a series of carefully designed reactions, including alkylation, cyclization, and stereochemical control. Recent advancements in asymmetric synthesis have enabled the efficient construction of the (R)-configured oxolane ring, which is critical for the compound's desired properties. Researchers have explored various methodologies to optimize the yield and purity of this compound, leveraging modern techniques such as microwave-assisted synthesis and continuous flow chemistry.

From a pharmacological perspective, N-Methyl-N-[(3R)-Oxolan-3-yl]Azetidin-3-Amine Dihydrochloride has shown promise in preclinical studies as a potential modulator of certain biological pathways. Its ability to interact with specific targets, such as ion channels or enzymes, has been investigated using advanced computational modeling and in vitro assays. Recent studies have highlighted its potential role in treating neurological disorders, where modulation of these targets could lead to therapeutic benefits.

The stereochemistry of the oxolane ring plays a pivotal role in determining the compound's pharmacokinetic properties. Studies have demonstrated that the (R)-configuration enhances the compound's bioavailability and stability in vivo. This has led to further investigations into its pharmacodynamics, including its absorption, distribution, metabolism, and excretion profiles. Understanding these parameters is crucial for evaluating its suitability as a drug candidate.

In terms of applications, this compound serves as a valuable intermediate in the synthesis of more complex molecules with therapeutic potential. Its use as a building block in medicinal chemistry underscores its importance in drug discovery pipelines. Researchers have also explored its potential as a chiral auxiliary or catalyst in asymmetric synthesis, leveraging its unique structure to facilitate enantioselective reactions.

Recent advancements in analytical techniques have enabled precise characterization of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and stereochemistry. These analyses provide critical insights into the compound's purity and stability, ensuring its reliability for further studies.

The development of efficient analytical methods for this compound has been another area of focus. Techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) have been optimized for its quantification in biological matrices. Such methods are essential for conducting toxicological studies and assessing its safety profile.

In conclusion, N-Methyl-N-[(3R)-Oxolan-3-yl]Azetidin-3-Amine Dihydrochloride represents a compelling example of how structural complexity can be harnessed to design molecules with therapeutic potential. Its unique properties and versatile applications make it a subject of ongoing research interest. As new findings emerge from both academic and industrial laboratories, this compound continues to contribute to our understanding of organic chemistry and pharmacology.